Cas no 2172026-29-6 (5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidopyridine-3-carboxylic acid)

• Product Name: 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidopyridine-3-carboxylic acid
• CAS No: 2172026-29-6
• MF: C₂₄H₁₈N₆O₅
• MW: 470.43692445755
• CID: 6234909
• PubChem ID: 165528059
• Update Time: 2025-06-15

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidopyridine-3-carboxylic acid
• 5-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazole-3-amido]pyridine-3-carboxylic acid
• 2172026-29-6
• EN300-1509296

• Inchi： 1S/C24H18N6O5/c31-21(26-14-9-13(22(32)33)10-25-11-14)20-27-23(30-29-20)28-24(34)35-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19H,12H2,(H,26,31)(H,32,33)(H2,27,28,29,30,34)
• InChI Key： UJISBOVZLYLAIH-UHFFFAOYSA-N
• SMILES： O(C(NC1=NNC(C(NC2C=NC=C(C(=O)O)C=2)=O)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.13386770g/mol
• Monoisotopic Mass: 470.13386770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 159Ų

Additional information on 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidopyridine-3-carboxylic acid

Recent Advances in the Study of 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidopyridine-3-carboxylic acid and Related Compounds (CAS: 2172026-29-6)

The compound 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidopyridine-3-carboxylic acid (CAS: 2172026-29-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds, which are of particular interest in the development of kinase inhibitors and other targeted therapies. The presence of both the 1,2,4-triazole and pyridine moieties in its structure contributes to its ability to interact with various biological targets, making it a versatile scaffold for drug design. Researchers have employed advanced synthetic techniques, including solid-phase peptide synthesis (SPPS) and microwave-assisted reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that derivatives of 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidopyridine-3-carboxylic acid exhibit promising activity against a range of disease targets, including cancer and inflammatory disorders. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent inhibition of protein kinases involved in tumor growth and metastasis. These findings underscore the potential of this scaffold in the development of next-generation kinase inhibitors.

Furthermore, the compound's unique structural properties have also been explored in the context of drug delivery systems. Its ability to form stable conjugates with peptides and other biomolecules has been leveraged to enhance the bioavailability and targeting efficiency of therapeutic agents. Recent advancements in bioconjugation techniques have further expanded the utility of this compound in the design of prodrugs and targeted therapies.

In conclusion, the ongoing research on 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidopyridine-3-carboxylic acid (CAS: 2172026-29-6) highlights its significance as a versatile building block in medicinal chemistry. The compound's ability to interact with diverse biological targets, coupled with its synthetic accessibility, positions it as a valuable tool for the development of novel therapeutics. Future studies are expected to further elucidate its mechanisms of action and explore its potential in clinical applications.